![molecular formula C17H19NO2S B5729464 1-[(2,4-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline CAS No. 438225-44-6](/img/structure/B5729464.png)
1-[(2,4-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline
Description
Scientific Research Applications
Pharmaceutical Research: Antidepressant Development
This compound has been studied for its potential effects on serotonin receptors and the serotonin transporter (SERT), which are critical targets in the treatment of depression . The modulation of these receptors and transporters can lead to the development of new antidepressants, particularly for treatment-resistant cases.
Neuroscience: Understanding Serotonergic Signaling
Due to its affinity for serotonergic receptors and SERT, this compound is valuable in neuroscience research to understand the mechanisms of serotonergic signaling and its role in mood regulation, cognition, and neuroplasticity .
Chemical Synthesis: Sulfur Donor in Synthesis
The sulfonyl group in this compound can act as a sulfur donor in various chemical synthesis processes, enabling the creation of novel sulfur-containing compounds with potential applications in material science and industrial chemistry .
Material Science: Organic Semiconductor Development
Organic compounds with a tetrahydroquinoline core are often explored for their electronic properties. This compound could be used in the development of organic semiconductors, which are essential for flexible electronics, photovoltaics, and light-emitting diodes .
Analytical Chemistry: Chromatography Standards
Compounds like 1-[(2,4-dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline can serve as standards or references in chromatographic analysis, helping to identify and quantify similar compounds in complex mixtures .
Molecular Biology: Protein Interaction Studies
The compound’s ability to interact with various receptors makes it a candidate for studying protein-ligand interactions, which can provide insights into protein function and the development of new molecular biology tools .
properties
IUPAC Name |
1-(2,4-dimethylphenyl)sulfonyl-3,4-dihydro-2H-quinoline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO2S/c1-13-9-10-17(14(2)12-13)21(19,20)18-11-5-7-15-6-3-4-8-16(15)18/h3-4,6,8-10,12H,5,7,11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GUMGXZKFYGORTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)N2CCCC3=CC=CC=C32)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401183617 |
Source
|
| Record name | 1-[(2,4-Dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401183617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2,4-Dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline | |
CAS RN |
438225-44-6 |
Source
|
| Record name | 1-[(2,4-Dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=438225-44-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(2,4-Dimethylphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401183617 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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